Cas no 1017019-83-8 (2-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}propan-1-amine)

• Product Name: 2-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}propan-1-amine
• CAS No: 1017019-83-8
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 4567251
• Update Time: 2025-07-21

2-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, α-(1-methylethyl)-
• 2-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}propan-1-amine

• Inchi： 1S/C10H14N4/c1-7(2)9(11)10-13-12-8-5-3-4-6-14(8)10/h3-7,9H,11H2,1-2H3
• InChI Key： MECUKSMMKPCGQW-UHFFFAOYSA-N
• SMILES： C(C1=NN=C2C=CC=CN12)(N)C(C)C

Computed Properties

• Exact Mass: 190.121846g/mol
• Monoisotopic Mass: 190.121846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.25g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}propan-1-amine

Introduction to 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine (CAS No. 1017019-83-8)

2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine, also known by its CAS number 1017019-83-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as triazolopyridines, which have shown promising biological activities and therapeutic potential. The unique structural features of this compound make it an interesting candidate for various applications, particularly in the development of novel drugs and therapeutic agents.

The chemical structure of 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine consists of a triazolopyridine core with a substituted propylamine side chain. The triazolopyridine moiety is known for its ability to form stable complexes with metal ions and its interaction with various biological targets. The presence of the methyl group and the propylamine side chain further modulates the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating neurotransmitter levels and neuronal activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine exhibits potent activity against certain GABA receptors, which are implicated in conditions such as anxiety and epilepsy.

In addition to its neurological applications, 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. A study published in Cancer Research found that 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine selectively targets cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

The pharmacokinetic properties of 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is high, and it demonstrates good stability in plasma and tissues. These characteristics make it a suitable candidate for further development as an orally administered drug.

In terms of safety and toxicity profiles, preliminary studies have indicated that 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}propan-1-amine is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before it can be advanced to clinical trials. Current efforts are focused on optimizing the compound's structure to enhance its efficacy while minimizing potential side effects.

The synthesis of 2-Methyl-1-{1,2,4-triazolo[4,3-a]pyridin-3-y l}propan - 1 - amine involves a multi-step process that includes the formation of the triazolopyridine core and subsequent functionalization steps to introduce the methyl and propylamine groups. Various synthetic routes have been explored to improve yield and purity. One common approach involves the reaction of 3-chloroquinazoline with an appropriate amine derivative followed by substitution reactions to introduce the desired substituents.

The future prospects for 2-Methyl - 1 - { 1 , 2 , 4 - triazolo [ 4 , 3 - a ] pyridin - 3 - yl } propan - 1 - amine are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical testing and eventually into clinical trials.

In conclusion, 2 - Methyl - 1 - { 1 , 2 , 4 - triazolo [ 4 , 3 - a ] pyridin - 3 - yl } propan - 1 - amine (CAS No. 1017019 -83 -8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs targeting neurological disorders and cancer. Continued research will undoubtedly uncover more about this compound's capabilities and contribute to advancements in healthcare.